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molecular formula C8H11NO B8771544 1-(3-Methylpyridin-4-yl)ethanol CAS No. 22382-97-4

1-(3-Methylpyridin-4-yl)ethanol

Cat. No. B8771544
CAS RN: 22382-97-4
M. Wt: 137.18 g/mol
InChI Key: WTCOYCKRAXPKFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08440666B2

Procedure details

3-Methylpyridine-4-carbaldehyde (310.6 mg, 1.00 mmol) in tetrahydrofuran (6 mL) was mixed with methylmagnesium bromide (0.98 M in tetrahydrofuran, 4.74 mL, 4.65 mmol) under −78° C., and the mixture was warmed slowly to room temperature for 16 hours with stirring. After completion of the reaction, the reaction solution was mixed with saturated aqueous ammonium chloride and extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate and evaporated under reduced pressure. The resulting crude reaction product containing the desired product was used for the next step (310.6 mg).
Name
3-Methylpyridine-4-carbaldehyde
Quantity
310.6 mg
Type
reactant
Reaction Step One
Name
methylmagnesium bromide
Quantity
4.74 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
6 mL
Type
solvent
Reaction Step One
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][C:7]=1[CH:8]=[O:9].[CH3:10][Mg]Br.[Cl-].[NH4+]>O1CCCC1>[CH3:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][C:7]=1[CH:8]([OH:9])[CH3:10] |f:2.3|

Inputs

Step One
Name
3-Methylpyridine-4-carbaldehyde
Quantity
310.6 mg
Type
reactant
Smiles
CC=1C=NC=CC1C=O
Name
methylmagnesium bromide
Quantity
4.74 mL
Type
reactant
Smiles
C[Mg]Br
Name
tetrahydrofuran
Quantity
6 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting crude reaction product

Outcomes

Product
Name
desired product
Type
product
Smiles
CC=1C=NC=CC1C(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.